Cas no 2309464-06-8 (2-({1-[(Benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl}oxy)acetic acid)

2-({1-[(Benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl}oxy)acetic acid structure
2309464-06-8 structure
Product Name:2-({1-[(Benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl}oxy)acetic acid
CAS No:2309464-06-8
MF:C23H25BrN2O5
MW:489.359005689621
CID:6449815
PubChem ID:165739859
Update Time:2025-05-26

2-({1-[(Benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-({1-[(benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl}oxy)acetic acid
    • EN300-7429171
    • 2309464-06-8
    • 2-({1-[(Benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl}oxy)acetic acid
    • Inchi: 1S/C23H25BrN2O5/c24-20-18(9-6-12-25-20)23(31-14-19(27)28)15-22(10-4-5-11-22)26(16-23)21(29)30-13-17-7-2-1-3-8-17/h1-3,6-9,12H,4-5,10-11,13-16H2,(H,27,28)
    • InChI Key: VOGXBMRIEISRBS-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=CN=1)C1(CN(C(=O)OCC2C=CC=CC=2)C2(CCCC2)C1)OCC(=O)O

Computed Properties

  • Exact Mass: 488.09468g/mol
  • Monoisotopic Mass: 488.09468g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 650
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 89Ų

2-({1-[(Benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl}oxy)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7429171-0.05g
2-({1-[(benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl}oxy)acetic acid
2309464-06-8 95.0%
0.05g
$1573.0 2025-03-11
Enamine
EN300-7429171-0.1g
2-({1-[(benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl}oxy)acetic acid
2309464-06-8 95.0%
0.1g
$1648.0 2025-03-11
Enamine
EN300-7429171-0.25g
2-({1-[(benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl}oxy)acetic acid
2309464-06-8 95.0%
0.25g
$1723.0 2025-03-11
Enamine
EN300-7429171-0.5g
2-({1-[(benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl}oxy)acetic acid
2309464-06-8 95.0%
0.5g
$1797.0 2025-03-11
Enamine
EN300-7429171-1.0g
2-({1-[(benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl}oxy)acetic acid
2309464-06-8 95.0%
1.0g
$1872.0 2025-03-11
Enamine
EN300-7429171-2.5g
2-({1-[(benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl}oxy)acetic acid
2309464-06-8 95.0%
2.5g
$3670.0 2025-03-11
Enamine
EN300-7429171-5.0g
2-({1-[(benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl}oxy)acetic acid
2309464-06-8 95.0%
5.0g
$5429.0 2025-03-11
Enamine
EN300-7429171-10.0g
2-({1-[(benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl}oxy)acetic acid
2309464-06-8 95.0%
10.0g
$8049.0 2025-03-11

Additional information on 2-({1-[(Benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl}oxy)acetic acid

2-({1-[(Benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl}oxy)acetic acid

2-({1-[(Benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl}oxy)acetic acid is a complex organic compound with the CAS number 2309464-06-8. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The molecule features a spiro structure with a nitrogen atom at the bridgehead, making it a 1-azaspiro[4.4]nonane core. The substituents on this core include a benzyloxycarbonyl group and a 2-bromopyridin-3-yl group, which add significant functional diversity to the molecule.

The benzyloxycarbonyl (Cbz) group is a well-known protecting group in organic synthesis, particularly in peptide chemistry. Its presence in this compound suggests that it may play a role in controlling reactivity during synthesis or in biological systems. The 2-bromopyridin-3-yl substituent introduces aromaticity and potential for hydrogen bonding or π-interactions, which could be critical for bioavailability and target binding in pharmacological applications.

Recent studies have highlighted the importance of spiro compounds in drug design due to their unique structural features and potential for modulating pharmacokinetic properties. The 1-azaspiro[4.4]nonane core in this compound provides a rigid framework that can enhance molecular stability and improve drug-like properties such as solubility and permeability. Additionally, the bromine atom in the pyridine ring could serve as a leaving group in bioisosteric replacements or catalytic transformations, offering versatility in chemical modifications.

The synthesis of this compound likely involves multi-step processes, including coupling reactions, protection/deprotection strategies, and cyclization steps to form the spiro structure. The use of Cbz as a protecting group indicates that the compound may have been synthesized via peptide-like coupling reactions or through convergent synthesis strategies. Recent advancements in catalytic asymmetric synthesis and click chemistry could further refine the production methods for this compound, enhancing its scalability and cost-effectiveness.

In terms of applications, this compound could serve as an intermediate in the synthesis of bioactive molecules or as a building block for constructing more complex architectures. Its spiro structure and functional groups make it a promising candidate for exploring new chemical space in drug discovery programs targeting various therapeutic areas such as oncology, inflammation, or infectious diseases.

Emerging research has also focused on the use of spiro compounds as scaffolds for creating macrocyclic structures or as components in supramolecular assemblies. The benzyloxycarbonyl and pyridinyl groups in this molecule could facilitate such interactions by providing sites for hydrogen bonding or π-stacking. Furthermore, computational studies using machine learning algorithms have shown that spiro compounds with nitrogen-containing rings exhibit favorable pharmacokinetic profiles, making them attractive candidates for preclinical development.

In conclusion, 2-({1-[(Benzyloxy)carbonyl]-3-(2-bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl}oxy)acetic acid represents a sophisticated organic molecule with potential applications in medicinal chemistry and materials science. Its unique structure and functional groups position it as a valuable tool for advancing chemical research and drug discovery efforts.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd